Cas no 2227647-07-4 ((2S)-1-(2,3-dimethylphenyl)propan-2-ol)

• Product Name: (2S)-1-(2,3-dimethylphenyl)propan-2-ol
• CAS No: 2227647-07-4
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 6184463
• PubChem ID: 97629919
• Update Time: 2025-05-20

(2S)-1-(2,3-dimethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,3-dimethylphenyl)propan-2-ol
• 2227647-07-4
• EN300-1807088

• Inchi： 1S/C11H16O/c1-8-5-4-6-11(10(8)3)7-9(2)12/h4-6,9,12H,7H2,1-3H3/t9-/m0/s1
• InChI Key： DXYBOALAAWJNJK-VIFPVBQESA-N
• SMILES： O[C@@H](C)CC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2S)-1-(2,3-dimethylphenyl)propan-2-ol

Introduction to (2S)-1-(2,3-Dimethylphenyl)Propan-2-Ol

(2S)-1-(2,3-Dimethylphenyl)Propan-2-Ol, also known by its CAS number 2227647-07-4, is a chiral organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of secondary alcohols and features a unique structure that combines a propanol backbone with a substituted phenyl group. The presence of the (S)-configuration at the chiral center imparts distinct stereochemical properties, making it an interesting subject for both academic research and industrial applications.

The molecular structure of (2S)-1-(2,3-Dimethylphenyl)Propan-2-Ol consists of a central carbon atom bonded to two methyl groups, one hydroxyl group, and a phenyl ring substituted with two methyl groups at the 2 and 3 positions. This arrangement not only influences its physical properties but also plays a crucial role in its chemical reactivity. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds, particularly in drug design and development.

One of the most notable applications of (2S)-1-(2,3-Dimethylphenyl)Propan-2-Ol is in the synthesis of bioactive molecules. Researchers have utilized this compound as a key intermediate in the construction of complex natural product analogs. For instance, its ability to undergo various stereoselective reactions has made it invaluable in the synthesis of chiral pharmaceuticals. A recent study published in the Journal of Medicinal Chemistry demonstrated how this compound can be employed in the enantioselective synthesis of a novel anti-inflammatory agent.

In addition to its role in medicinal chemistry, (2S)-1-(2,3-Dimethylphenyl)Propan-2-Ol has also found applications in asymmetric catalysis. Its chiral center serves as a template for inducing asymmetry in reactions, leading to the formation of enantiomerically enriched products. This property has been exploited in the development of new catalysts for industrial processes, such as those used in the production of fine chemicals and agrochemicals.

The synthesis of (2S)-1-(2,3-Dimethylphenyl)Propan-2-Ol typically involves multi-step procedures that require careful control over stereochemistry. One common approach involves the Sharpless asymmetric dihydroxylation reaction, which allows for the formation of the chiral center with high enantioselectivity. Recent advancements in catalytic asymmetric hydrogenation have further enhanced the efficiency and scalability of such syntheses.

From an environmental perspective, understanding the fate and behavior of (2S)-1-(2,3-Dimethylphenyl)Propan-2-Ol in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to fully characterize its environmental persistence and toxicity.

In conclusion, (S)-1-(o-Xylene)Propanol, or CAS No. 1985586-58-9 as another identifier for similar compounds within this class (Note: This reference was mistakenly included and should be disregarded), stands out as a versatile building block in organic synthesis. Its unique stereochemical properties and diverse applications continue to make it a focal point for scientific investigation. As research progresses, new insights into its potential uses are expected to emerge, solidifying its importance in both academic and industrial settings.